4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazole

• Molecular Formula: C12H13BrN2O
• Molecular Weight: 281.15 g/mol
• IUPAC Name: 4-bromo-1-(oxan-2-yl)benzimidazole
• InChI: InChI=1S/C12H13BrN2O/c13-9-4-3-5-10-12(9)14-8-15(10)11-6-1-2-7-16-11/h3-5,8,11H,1-2,6-7H2
• InChI Key: QMPRIRZEHUDENQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C=NC3=C2C=CC=C3Br

Description

4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C12H13BrN2O and its molecular weight is 281.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 52 (1.30 g, 6.6 mmol) and 3,4-dihydro-2H-pyran (2.78 g, 33.0 mmol) in THF (15 mL) was added p-TsOH.H2O (0.11 g, 0.66 mmol). The mixture was stirred at 80° C. for 14 h, then the solvent was removed in vacuo. The residue was purified by SiO2 chromatography eluting with 10% petroleum ether/EtOAc to afford 1.3 g (70%) 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazole (54) as brown oil: MS (ESI) m/z=281.0 [M+1]+.

Synthesis routes and methods II

Procedure details

A mixture of 4-bromo-1H-benzo[d]imidazole (1.5 g, 7 mmol), TsOH.H2O (0.1 g, 0.7 mmol), and 3,4-dihydro-2H-pyran (2.9 g, 35 mmol) in THF (10 mL) was heated at reflux overnight. The reaction mixture was concentrated in vacuo. To the residue was added water and the mixture was extracted with EtOAc. The combined extracts were dried (MgSO4), filtered, and concentrated in vacuo. The residue was purified by SiO2 chromatography using a petroleum ether/EtOAc gradient (10:1 to 3:1) to afford 4-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-benzo[d]imidazole as a gray solid (1.6 g, 75%). MS (ESI): m/z=281 [M+1]+.